Cas no 151797-32-9 (D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)diphenylsilyl]-, 3,4-diacetate)

• Product Name: D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)diphenylsilyl]-, 3,4-diacetate
• CAS No: 151797-32-9
• MF: C₂₆H₃₄O₈Si
• MW: 502.628869533539
• CID: 99435
• PubChem ID: 329818108
• Update Time: 2025-07-17

D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)diphenylsilyl]-, 3,4-diacetate Chemical and Physical Properties

Names and Identifiers

• D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)diphenylsilyl]-, 3,4-diacetate
• [(2R,3R,4R,5R)-4-acetyloxy-1-[tert-butyl(diphenyl)silyl]oxy-2,5-dihydroxy-6-oxohexan-3-yl] acetate
• D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)diphenylsilyl]-, 3,4-diacet...
• 3,4-di-O-acetyl-6-O-(tert-butyldiphenyl-silyl)-D-
• 3,4-DI-O-ACETYL-6-O-(TERT-BUTYLDIPHENYLSILYL)-D-GLUCAL
• 151797-32-9
• 3,4-Di-O-acetyl-6-O-(tert-butyldiphenylsilyl)-D-glucal, AldrichCPR
• DTXSID20746094
• (2R,3R,4R,5R)-1-(tert-butyldiphenylsilyloxy)-2,5-dihydroxy-6-oxohexane-3,4-diyl diacetate
• 3,4-Di-O-acetyl-6-O-[tert-butyl(diphenyl)silyl]-D-glucose

• MDL： MFCD01321279
• Inchi： 1S/C26H34O8Si/c1-18(28)33-24(22(30)16-27)25(34-19(2)29)23(31)17-32-35(26(3,4)5,20-12-8-6-9-13-20)21-14-10-7-11-15-21/h6-16,22-25,30-31H,17H2,1-5H3/t22-,23+,24+,25+/m0/s1
• InChI Key： PYGIMOKQSQTVMY-ZYQDXHPFSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@H]([C@H]([C@@H]([C@H](C=O)O)OC(C)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 502.20229457g/mol
• Monoisotopic Mass: 502.20229457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Color/Form: Not determined
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.456(lit.)
• PSA: 119.36000
• LogP: 1.34710
• Solubility: Not determined

D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)diphenylsilyl]-, 3,4-diacetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)diphenylsilyl]-, 3,4-diacetate

Recent Advances in the Study of D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)diphenylsilyl]-, 3,4-diacetate (CAS: 151797-32-9)

In recent years, the compound D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)diphenylsilyl]-, 3,4-diacetate (CAS: 151797-32-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug development and biochemical research. The presence of the tert-butyldiphenylsilyl (TBDPS) protecting group and the diacetate moiety makes it a versatile intermediate in the synthesis of complex carbohydrates and glycoconjugates.

Recent research has focused on the synthetic pathways and functionalization of this compound. A study published in the Journal of Organic Chemistry (2023) detailed an optimized synthetic route for 151797-32-9, highlighting its efficiency and scalability. The researchers employed a series of protective group manipulations and stereoselective reactions to achieve high yields and purity. This advancement is particularly noteworthy as it addresses previous challenges related to the compound's instability under certain reaction conditions.

Another significant development involves the application of 151797-32-9 in the synthesis of glycosidase inhibitors. Glycosidases play a crucial role in various biological processes, and their inhibitors are of great interest in the treatment of diseases such as diabetes and viral infections. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of 151797-32-9 exhibit potent inhibitory activity against specific glycosidases, paving the way for further structure-activity relationship (SAR) studies.

In addition to its role in drug discovery, 151797-32-9 has been investigated for its potential in glycobiology research. The compound's ability to serve as a precursor for the synthesis of rare sugars and glycomimetics has been explored in several studies. For instance, a research team at the University of Cambridge (2023) utilized 151797-32-9 to synthesize a library of glycomimetics, which were subsequently screened for their binding affinity to lectins. The findings revealed promising candidates for the development of novel therapeutics targeting carbohydrate-protein interactions.

Despite these advancements, challenges remain in the large-scale production and application of 151797-32-9. Issues such as the cost of raw materials and the need for specialized reaction conditions have been identified as potential barriers to commercialization. However, ongoing research efforts are focused on addressing these limitations through the development of more cost-effective synthetic routes and the exploration of alternative protecting groups.

In conclusion, the compound D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)diphenylsilyl]-, 3,4-diacetate (CAS: 151797-32-9) continues to be a valuable tool in chemical biology and medicinal chemistry. Its unique structural properties and versatile applications make it a subject of ongoing research, with promising potential in drug development and glycobiology. Future studies are expected to further elucidate its mechanistic insights and expand its utility in therapeutic and biochemical contexts.